Engineering coordination architecture by hydrothermal synthesis; preparation, X-ray crystal structure and magnetic behaviour of the coordination solid [Mn3{C6H3(CO2)3-1,3,5}2]
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/CC9960000823
Abstract
The hydrothermal reaction of manganese dichloride with the potassium salt of benzene-1,3,5-tricarboxylic acid at 220 °C gives [Mn3{C6H3(CO2)3-1,3,5}2] which exhibits two pathways for antiferromagnetic coupling.
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